Cas no 89969-02-8 (3-[1,1-Bis(phenylsulfanyl)ethyl]cyclohexan-1-one)

• Product name: 3-[1,1-Bis(phenylsulfanyl)ethyl]cyclohexan-1-one
• CAS No: 89969-02-8
• MF: C₂₀H₂₂OS₂
• MW: 342.518083095551
• CID: 2811842
• PubChem ID: 13153796

3-[1,1-Bis(phenylsulfanyl)ethyl]cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-[1,1-Bis(phenylsulfanyl)ethyl]cyclohexan-1-one
• DTXSID40522610
• 89969-02-8

• Inchi： InChI=1S/C20H22OS2/c1-20(16-9-8-10-17(21)15-16,22-18-11-4-2-5-12-18)23-19-13-6-3-7-14-19/h2-7,11-14,16H,8-10,15H2,1H3
• InChI Key： DHAICVFSPJOSSE-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 342.11120767Da
• Monoisotopic Mass: 342.11120767Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 67.7Ų